Cas no 378230-81-0 (2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide)

2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide is a sulfonamide derivative featuring a pentamethyl-substituted dihydrobenzofuran core. This compound is of interest in synthetic and medicinal chemistry due to its structurally constrained framework, which may enhance binding affinity and metabolic stability. The sulfonamide functional group offers potential for further derivatization, making it a versatile intermediate for drug discovery and agrochemical applications. Its methyl-rich structure contributes to increased lipophilicity, potentially improving membrane permeability. The compound's stability under physiological conditions makes it suitable for exploratory research in enzyme inhibition or receptor modulation studies. Careful handling is advised due to the reactive nature of the sulfonamide group. Analytical characterization typically includes HPLC, NMR, and mass spectrometry for purity verification.
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide structure
378230-81-0 structure
Product Name:2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
CAS No:378230-81-0
MF:C13H19NO3S
MW:269.359862565994
MDL:MFCD02093572
CID:304636
Update Time:2025-06-07

2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
    • 2,2,4,6,7-PENTAMETHYLDIHYDROBENZOFURAN-5-SULFONAMIDE
    • 5-Benzofuransulfonamide,2,3-dihydro-2,2,4,6,7-pentamethyl-
    • Pbf-NH2
    • 2,2,4,6,7-Pentamethyldihydrobenzofurane-5-sulfonamide
    • 2,24,6,7-PENTANETHYDIHYDROBENZOFURAN-5-SULFONAMIDE
    • ST24038410
    • 2,2,4,6,7-PENTAMETHYL-3H-1-BENZOFURAN-5-SULFONAMIDE
    • 2,2,4,6,7-Pentamet hyl-2,3- dihydrobenzofura n-5-sulfonamide
    • ZB1388
    • MDL： MFCD02093572
    • Inchi： 1S/C13H19NO3S/c1-7-8(2)12(18(14,15)16)9(3)10-6-13(4,5)17-11(7)10/h6H2,1-5H3,(H2,14,15,16)
    • InChI Key： GFKBZBDWCHNYFR-UHFFFAOYSA-N
    • SMILES： S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N)(=O)=O

Computed Properties

  • Exact Mass: 269.10900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 426
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 434°C at 760 mmHg
  • Solubility: Almost insoluble (0.057 g/l) (25 º C),
  • PSA: 77.77000
  • LogP: 3.75380

2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Sealed in dry,Room Temperature(BD222486)

2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A301494-100mg
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95%
100mg
 $80.0 2025-02-26
Ambeed
A301494-250mg
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95%
250mg
 $127.0 2025-02-26
Ambeed
A301494-1g
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95%
1g
 $316.0 2025-02-26
Ambeed
A301494-5g
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95%
5g
 $1376.0 2025-02-26
Ambeed
A301494-10g
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95%
10g
 $2256.0 2025-02-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JW151-50mg
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95+%
50mg
 404.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JW151-200mg
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95+%
200mg
 1010.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JW151-100mg
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95+%
100mg
 738CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JW151-1g
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95+%
1g
 4313.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JW151-250mg
2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide
 378230-81-0 95+%
250mg
 1531CNY 2021-05-08

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